Cas no 131032-72-9 (Pyridinium,4-[2-[4-(dimethylamino)phenyl]ethenyl]-1-(3-sulfopropyl)-, inner salt)

• Product Name: Pyridinium,4-[2-[4-(dimethylamino)phenyl]ethenyl]-1-(3-sulfopropyl)-, inner salt
• CAS No: 131032-72-9
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 102443
• PubChem ID: 4318917
• Update Time: 2025-04-18

Pyridinium,4-[2-[4-(dimethylamino)phenyl]ethenyl]-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,4-[2-[4-(dimethylamino)phenyl]ethenyl]-1-(3-sulfopropyl)-, inner salt
• 3-(4-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]VINYL]PYRIDINIUM-1-YL)PROPANE-1-SULFONATE
• 3-(4-{2-[4-(dimethylamino)phenyl]vinyl}pyridinium-1-yl)propane-1-sulfonate
• AC1N8HM4
• ACMC-20mtwe
• AG-B-93537
• AG-D-62982
• CTK4B7045
• CTK6H9678
• SPECS AN-967/25120040
• PYRIDINIUM, 4-[2-[4-(DIMETHYLAMINO)PHENYL]ETHENYL]-1-(3-SULFOPROPYL)-, INNER SALT
• 131032-72-9
• 3-[4-[2-[4-(dimethylamino)phenyl]ethenyl]pyridin-1-ium-1-yl]propane-1-sulfonate
• DTXSID00401876
• 3-(4-{2-[4-(Dimethylamino)phenyl]ethenyl}pyridin-1-ium-1-yl)propane-1-sulfonate

• Inchi： 1S/C18H22N2O3S/c1-19(2)18-8-6-16(7-9-18)4-5-17-10-13-20(14-11-17)12-3-15-24(21,22)23/h4-11,13-14H,3,12,15H2,1-2H3
• InChI Key： JTQZWUMHYITWQV-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C=CC(C=CC2C=CC(=CC=2)N(C)C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 346.13526
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 64.32